Cas no 2770544-85-7 (tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate)

• Product Name: tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate
• CAS No: 2770544-85-7
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 6525098
• PubChem ID: 165993014
• Update Time: 2025-06-09

tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2770544-85-7
• EN300-37398260
• tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate

• Inchi： 1S/C12H14N2O3S/c1-12(2,3)17-11(16)14-8-6-13-7-4-5-18-10(7)9(8)15/h4-6H,1-3H3,(H,13,15)(H,14,16)
• InChI Key： FRKDPMFYTUZBOX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(=CN2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.7Ų

Additional information on tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate

Introduction to Tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate (CAS No. 2770544-85-7)

Tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate, a compound with the chemical identifier CAS No. 2770544-85-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and mechanistic insights into various biochemical pathways.

The molecular structure of tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate incorporates a thieno[3,2-b]pyridine core, which is a fused ring system consisting of a thiophene ring connected to a pyridine ring. This particular scaffold is known for its versatility in drug design, offering multiple sites for functionalization and interaction with biological targets. The presence of a hydroxyl group at the 7-position and a carbamate moiety at the 6-position further enhances its pharmacological profile.

In recent years, there has been growing interest in thieno[3,2-b]pyridine derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted their potential as inhibitors of key enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The carbamate functional group in particular has been shown to enhance binding affinity and selectivity, making it an attractive moiety for medicinal chemists.

One of the most compelling aspects of tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate is its ability to modulate intracellular signaling pathways. Research has indicated that this compound can interact with targets such as kinases and transcription factors, thereby influencing processes like cell proliferation and apoptosis. These effects are particularly relevant in the context of oncology, where precise regulation of such pathways is crucial for therapeutic intervention.

The tert-butyl group attached to the carbamate moiety serves multiple purposes. It not only enhances the lipophilicity of the molecule but also provides stability against hydrolysis, ensuring prolonged biological activity. This feature is particularly advantageous in drug formulations where bioavailability and shelf-life are critical considerations.

Recent preclinical studies have demonstrated promising results when tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate is tested against various disease models. For instance, in vitro assays have shown potent inhibition of inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Additionally, animal models have exhibited favorable pharmacokinetic profiles, including good oral bioavailability and moderate tissue distribution.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thieno[3,2-b]pyridine core through cyclization reactions, followed by functionalization at the 6- and 7-positions via nucleophilic substitution or other suitable methods. The introduction of the carbamate group is typically achieved through reactions with phosgene or its equivalents under controlled conditions.

The development of new synthetic methodologies has been instrumental in improving the accessibility of such complex molecules. Advances in catalytic processes and green chemistry principles have allowed for more efficient and environmentally friendly synthesis routes. These innovations not only reduce costs but also minimize waste generation, aligning with global efforts towards sustainable pharmaceutical manufacturing.

In conclusion, tert-butyl N-{7-hydroxythieno[3,2-b]pyridin-6-yl}carbamate represents a significant contribution to the pharmacological landscape. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation in both academic research and industrial drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.